Cas no 57246-59-0 (Thiazole, 4-butyl-5-propyl-)

• Product name: Thiazole, 4-butyl-5-propyl-
• CAS No: 57246-59-0
• MF: C₁₀H₁₇NS
• MW: 183.31368
• CID: 1602786
• PubChem ID: 17827946

Thiazole, 4-butyl-5-propyl- Chemical and Physical Properties

Names and Identifiers

• Thiazole, 4-butyl-5-propyl-
• SCHEMBL6809076
• 57246-59-0
• 4-butyl-5-propylthiazole
• 4-butyl-5-propyl-1,3-thiazole
• AKOS006371261
• CHEBI:187537
• DTXSID001313280

• Inchi： InChI=1S/C10H17NS/c1-3-5-7-9-10(6-4-2)12-8-11-9/h8H,3-7H2,1-2H3
• InChI Key： AHPGPUJQEGRVBS-UHFFFAOYSA-N
• SMILES： CCCCC1=C(SC=N1)CCC

Computed Properties

• Exact Mass: 183.10831
• Monoisotopic Mass: 183.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1A^2
• XLogP3: 3.9

Experimental Properties

• PSA: 12.89